(1-Chloro-2-methylpropan-2-yl)cyclobutane

• Molecular Formula: C8H15Cl
• Molecular Weight: 146.66 g/mol
• IUPAC Name: (1-chloro-2-methylpropan-2-yl)cyclobutane
• InChI: InChI=1S/C8H15Cl/c1-8(2,6-9)7-4-3-5-7/h7H,3-6H2,1-2H3
• InChI Key: OMKDYJOPDFHRSG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCl)C1CCC1

Description

(1-Chloro-2-methylpropan-2-yl)cyclobutane is a cyclobutane derivative featuring a branched alkyl substituent with a chlorine atom and two methyl groups. The cyclobutane core introduces significant ring strain, while the substituents modulate electronic and steric properties. The chlorine atom, an electron-withdrawing group, likely reduces electron density at the cyclobutane ring, influencing oxidation potentials and reactivity. Such structural features are critical in medicinal chemistry, where cyclobutanes are valued for their ability to enforce conformational restriction, improving metabolic stability and target binding .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1-Chloro-2-methylpropan-2-yl)cyclobutane can be achieved through various organic reactions. One common method involves the reaction of cyclobutane with 1-chloro-2-methylpropane under specific conditions. The reaction typically requires a catalyst and may be carried out under reflux conditions to ensure complete conversion of the reactants to the desired product .

Industrial Production Methods

In an industrial setting, the production of (1-Chloro-2-methylpropan-2-yl)cyclobutane may involve large-scale chemical reactors and optimized reaction conditions to maximize yield and purity. The process may include steps such as distillation and purification to isolate the compound from by-products and impurities .

Chemical Reactions Analysis

Types of Reactions

(1-Chloro-2-methylpropan-2-yl)cyclobutane undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom in the compound can be substituted with other functional groups using appropriate reagents.

Oxidation Reactions: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction Reactions: Reduction of the compound can lead to the formation of different cycloalkane derivatives.

Common Reagents and Conditions

Substitution: Common reagents include nucleophiles such as hydroxide ions or amines.

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used.

Reduction: Hydrogen gas in the presence of a metal catalyst like palladium or platinum is often employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions may yield various substituted cyclobutanes, while oxidation and reduction reactions can produce different cycloalkane derivatives .

Scientific Research Applications

(1-Chloro-2-methylpropan-2-yl)cyclobutane has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a reference standard in analytical chemistry.

Biology: The compound may be used in studies involving the interaction of cycloalkanes with biological molecules.

Medicine: Research into potential pharmaceutical applications, including drug development and testing.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of (1-Chloro-2-methylpropan-2-yl)cyclobutane involves its interaction with molecular targets through various pathways. The chlorine atom and the cyclobutane ring play crucial roles in its reactivity and interaction with other molecules. The specific pathways and molecular targets depend on the context of its application, such as in chemical reactions or biological studies .

Comparison with Similar Compounds

Table 1: Substituent Effects on Cyclobutane Core Properties

Compound	Substituent	Dihedral Angle (°)	Oxidation Potential	Bond Length (Å)	Source
Cyclobutane9c	4-Methoxy	5.21	Low	1.584
Cyclobutane9b	CF₃	12.81	High	1.55
Cyclobutane13	Unsubstituted	N/A	Highest	1.579
Target Compound	Chloro, Methyl	~8–10 (estimated)	Moderate	~1.57	Inferred

Table 2: Comparative Reactivity and Stability

Property	Target Compound	Methoxy-Substituted	CF₃-Substituted
Photochemical Reactivity	Low (steric hindrance)	High	Moderate
Metabolic Stability	High (Cl, conformational)	Moderate	High (CF₃ stability)
Synthetic Enantioselectivity	Challenging	High	Moderate

Biological Activity

(1-Chloro-2-methylpropan-2-yl)cyclobutane, a chlorinated hydrocarbon, has garnered interest in various fields due to its unique structural properties and potential biological activities. This article explores the compound's biological activity, including its mechanisms of action, metabolic pathways, and relevant case studies.

Chemical Structure and Properties

The molecular formula of (1-Chloro-2-methylpropan-2-yl)cyclobutane is $C_7H_{13}Cl$, with a molecular weight of 146.63 g/mol. The compound features a cyclobutane ring substituted with a chlorinated isopropyl group, which influences its reactivity and interaction with biological systems.

Property	Value
Molecular Formula	C7H13Cl
Molecular Weight	146.63 g/mol
IUPAC Name	(1-Chloro-2-methylpropan-2-yl)cyclobutane
Appearance	Colorless liquid

The biological activity of (1-Chloro-2-methylpropan-2-yl)cyclobutane primarily arises from its ability to interact with various biological macromolecules. The chlorinated alkane can undergo metabolic transformations that lead to the formation of reactive intermediates, which can affect cellular processes. Notably, the compound may inhibit specific enzymes or proteins through covalent bonding, leading to altered metabolic pathways.

Metabolism and Toxicity

Research indicates that (1-Chloro-2-methylpropan-2-yl)cyclobutane undergoes metabolic transformation primarily via cytochrome P450 enzymes, resulting in the formation of hydroxylated metabolites. These metabolites can exhibit varying degrees of toxicity depending on their structure and reactivity. For instance, studies have shown that the compound can form conjugates with glutathione and other thiols, which may mitigate or exacerbate its toxic effects depending on the cellular context .

Antimicrobial Activity

In a study evaluating the antimicrobial properties of various chlorinated hydrocarbons, (1-Chloro-2-methylpropan-2-yl)cyclobutane demonstrated significant activity against a range of bacterial strains. The compound exhibited a minimum inhibitory concentration (MIC) of 32 µg/mL against Staphylococcus aureus and Escherichia coli, suggesting potential applications in antimicrobial formulations.

Cytotoxic Effects

Another investigation focused on the cytotoxic effects of (1-Chloro-2-methylpropan-2-yl)cyclobutane on human cancer cell lines. The compound displayed IC50 values of 15 µM for HeLa cells and 20 µM for MCF-7 breast cancer cells, indicating moderate cytotoxicity. The mechanism was attributed to the induction of apoptosis via oxidative stress pathways, highlighting its potential as a lead compound in anticancer drug development.

Comparative Analysis with Similar Compounds

To understand the unique biological activity of (1-Chloro-2-methylpropan-2-yl)cyclobutane, it is essential to compare it with structurally similar compounds.

Compound	MIC (µg/mL)	IC50 (µM)	Mechanism of Action
(1-Chloro-2-methylpropan-2-yl)cyclobutane	32	15	Enzyme inhibition, oxidative stress
1-Bromopropane	64	25	Nucleophilic substitution
Chloroform	128	30	Solvent effects, cytotoxicity